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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552045

Reactive Black 39: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
experimental considerations for the bifunctional reactive dye, Reactive Black 39. The
information is intended for researchers, scientists, and professionals in drug development who

may utilize this compound in their work.

Core Chemical Properties

Reactive Black 39 is a double azo dye known for its high water solubility and its ability to form
covalent bonds with substrates.[1] It is primarily used in the textile industry for dyeing cellulosic
fibers.[1]

Quantitative Data Summary
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Property Value Reference(s)
C.l. Name Reactive Black 39 [2]
CAS Number 68259-02-9 [3]
Molecular Formula C25H14CIN10Na5016S5 [2]
Molecular Weight 1021.16 g/mol [2]
Appearance Black Powder [4]
Solubility in Water > 300 g/L [4]
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Chemical Structure
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Reactive Black 39 is a complex molecule characterized by two azo groups, a naphthalene
core, and a reactive monochlorotriazine group. This reactive group allows it to form strong
covalent bonds with hydroxyl groups on cellulose fibers.

Caption: Chemical structure of Reactive Black 39.

Experimental Protocols

While a specific, detailed synthesis protocol for Reactive Black 39 is not publicly available, a
representative procedure can be derived from general methods for creating similar bifunctional
reactive azo dyes.[9][10][11]

Representative Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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